Cas no 1850206-21-1 (1,2,4-Thiadiazole-5-sulfonyl chloride, 3-(1-methoxyethyl)-)

• Product Name: 1,2,4-Thiadiazole-5-sulfonyl chloride, 3-(1-methoxyethyl)-
• CAS No: 1850206-21-1
• MF: C₅H₇ClN₂O₃S₂
• MW: 242.703677415848
• CID: 5246064
• Update Time: 2025-05-30

1,2,4-Thiadiazole-5-sulfonyl chloride, 3-(1-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-5-sulfonyl chloride, 3-(1-methoxyethyl)-

• Inchi： 1S/C5H7ClN2O3S2/c1-3(11-2)4-7-5(12-8-4)13(6,9)10/h3H,1-2H3
• InChI Key： OILJYSLZELZFOZ-UHFFFAOYSA-N
• SMILES： S1C(S(Cl)(=O)=O)=NC(C(OC)C)=N1

Additional information on 1,2,4-Thiadiazole-5-sulfonyl chloride, 3-(1-methoxyethyl)-

Introduction to 1,2,4-Thiadiazole-5-sulfonyl chloride, 3-(1-methoxyethyl)- (CAS No. 1850206-21-1)

1,2,4-Thiadiazole-5-sulfonyl chloride, 3-(1-methoxyethyl)-, identified by its CAS number 1850206-21-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a sulfonyl chloride group and a 3-(1-methoxyethyl) substituent enhances its reactivity and potential applications in synthetic chemistry.

The thiadiazole core is a fused ring system consisting of sulfur, nitrogen, and carbon atoms, which contributes to its unique electronic properties and biological interactions. Thiadiazoles have been widely studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of a sulfonyl chloride group at the 5-position of the thiadiazole ring increases the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex derivatives.

The 3-(1-methoxyethyl) substituent further modifies the chemical behavior of the compound. This ethyl group with an oxygen atom at the end enhances solubility in polar solvents and can influence the metabolic stability and pharmacokinetic properties of derivatives synthesized from this precursor. Such modifications are crucial in drug development, where optimizing solubility and bioavailability can significantly impact therapeutic efficacy.

In recent years, there has been growing interest in thiadiazole derivatives due to their potential as pharmacophores in novel drug candidates. For instance, studies have shown that modifications at the sulfonyl chloride position can lead to compounds with enhanced binding affinity to biological targets. The reactivity of the sulfonyl chloride group allows for facile introduction of various nucleophiles, enabling the synthesis of sulfonamides, sulfonates, and other bioactive molecules.

One notable application of 1,2,4-thiadiazole-5-sulfonyl chloride, 3-(1-methoxyethyl)- is in the development of agrochemicals. Thiadiazole derivatives have been explored as fungicides and herbicides due to their ability to disrupt fungal cell wall synthesis and plant growth regulators. The structural features of this compound make it a promising candidate for designing next-generation crop protection agents that are more effective and environmentally sustainable.

Moreover, advances in computational chemistry have facilitated the design of novel thiadiazole-based compounds with tailored properties. Molecular modeling studies have identified specific structural motifs within this class that enhance interactions with biological targets. For example, virtual screening techniques have been used to predict binding affinities of thiadiazole derivatives to enzymes involved in cancer pathways. This computational approach has accelerated the discovery process and reduced experimental costs.

The synthesis of 1,2,4-thiadiazole-5-sulfonyl chloride, 3-(1-methoxyethyl)- involves multi-step organic reactions that require precise control over reaction conditions. The preparation typically begins with the formation of the thiadiazole ring system followed by functionalization at the 5-position with a sulfonyl chloride group. The introduction of the 3-(1-methoxyethyl) substituent is achieved through nucleophilic substitution or etherification reactions. These synthetic strategies highlight the compound's versatility as a building block in medicinal chemistry.

Recent research has also explored the use of this compound in material science applications. Thiadiazole derivatives exhibit interesting electronic properties due to their conjugated systems and can be incorporated into organic semiconductors and light-emitting diodes (OLEDs). The sulfonyl chloride functionality provides additional handles for further functionalization, allowing for fine-tuning of material properties such as charge transportability and luminescence efficiency.

In conclusion,1,2,4-thiadiazole-5-sulfonyl chloride, 3-(1-methoxyethyl)- (CAS No. 1850206-21-1) is a versatile chemical entity with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications ranging from drug development to advanced materials. As research continues to uncover new biological activities and synthetic utilities，this compound is poised to remain a cornerstone in medicinal chemistry innovation.